Cas no 2171280-45-6 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid
• CAS No: 2171280-45-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5800067
• PubChem ID: 165505171
• Update Time: 2025-10-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid
• EN300-1480938
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]-2-methylpropanoic acid
• 2171280-45-6

• Inchi： 1S/C28H28N2O5/c1-28(2,26(32)33)30-25(31)24(16-18-10-4-3-5-11-18)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-24H,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
• InChI Key： OHBHKDHJDFKHLA-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(C)C)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid

Comprehensive Overview of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid (CAS No. 2171280-45-6)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid (CAS No. 2171280-45-6) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a phenylalanine-derived backbone, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to study protein-protein interactions, enzyme inhibition, and drug delivery systems, aligning with current trends in precision medicine and biologics development.

In recent years, the demand for Fmoc-protected amino acids like CAS 2171280-45-6 has surged due to their role in peptide-based therapeutics. This compound’s chiral center (2R configuration) ensures high stereochemical purity, critical for bioactive peptide design. Its applications extend to cancer research, where modified peptides are explored for targeted therapy, and neuroscience, where peptide mimics modulate receptor signaling. These interdisciplinary uses reflect its relevance in addressing global health challenges.

From a synthetic perspective, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid exemplifies advancements in green chemistry. Its Fmoc group allows for mild deprotection conditions, reducing hazardous waste—a priority for sustainable lab practices. Moreover, its compatibility with automated peptide synthesizers caters to the growing automation trend in high-throughput screening (HTS). These attributes position it as a staple in combinatorial chemistry libraries and AI-driven drug discovery platforms.

Quality control of CAS 2171280-45-6 involves rigorous HPLC and mass spectrometry analyses to ensure ≥95% purity, meeting GMP standards for preclinical studies. Storage recommendations typically include desiccated conditions at -20°C to preserve its hydrolytic stability. Such protocols address common researcher queries about compound shelf life and handling best practices, frequently searched in scientific databases.

Future directions for this compound may involve nanocarrier functionalization or PROTAC technology, areas gaining traction in biopharma forums. Its modular design also supports click chemistry applications, resonating with interest in bioorthogonal reactions. As peptide drugs like semaglutide dominate headlines, the versatility of Fmoc-amino acid building blocks underscores their enduring significance in translational research.